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Compound of Interest

Compound Name: 1-Bromoheptane-d7

Cat. No.: B15138811 Get Quote

Essential Safety and Handling Guide for 1-
Bromoheptane-d7
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 1-Bromoheptane-d7 in a laboratory setting. The procedures outlined are designed

to ensure the safety of researchers, scientists, and drug development professionals by

minimizing exposure and mitigating risks associated with this chemical.

Hazard Identification and Key Properties
1-Bromoheptane-d7 is a deuterated form of 1-bromoheptane. While specific data for the

deuterated compound is limited, its chemical properties and hazards are considered analogous

to its non-deuterated counterpart. 1-Bromoheptane is a flammable liquid and vapor that can

cause skin, eye, and respiratory irritation.[1][2][3] It is also harmful if inhaled.[1][4]
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Property Value References

CAS Number
1219802-55-7 (for 1-

Bromoheptane-d7)
[5]

Molecular Formula
C₇D₇H₈Br (representative for a

d7 variant)

Molecular Weight ~186.14 g/mol [5]

Appearance Colorless to pale yellow liquid [3][4][6]

Boiling Point 180 °C (356 °F) [7][8][9]

Melting Point -58 °C (-72.4 °F) [4][7][8][9]

Flash Point 60 °C (140 °F) [4][8][9]

Density 1.14 g/mL at 25 °C [4][8]

Vapor Density 6.18 (air = 1) [8]

Solubility
Insoluble in water; soluble in

organic solvents
[4][6]

Operational and Disposal Plan
A systematic approach is essential when working with 1-Bromoheptane-d7. The following

procedural guidance covers personal protective equipment, handling protocols, and waste

disposal.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times to prevent exposure.[4]

Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards.[1][2] For tasks with a higher splash risk, use a face shield in

addition to goggles.[10]

Skin Protection:
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Gloves: Handle with compatible chemical-resistant gloves (e.g., Viton, or double-glove

with nitrile rubber), inspected for integrity before each use.[10][11] Always consult the

glove manufacturer's compatibility chart for breakthrough times.[11] Dispose of

contaminated gloves promptly and properly.[10]

Protective Clothing: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.[2]

[10] For larger quantities, impervious and antistatic clothing is recommended.[10]

Respiratory Protection: All handling should occur in a certified chemical fume hood to

maintain low airborne levels.[2] If a fume hood is not available or if irritation symptoms occur,

a full-face respirator with appropriate cartridges (e.g., Type ABEK for organic vapors) or a

supplied-air respirator is necessary.[1][10]

Safe Handling Protocol (Operational Plan)
Adherence to these steps ensures safe handling during laboratory procedures.

Preparation:

Ensure a certified chemical fume hood is operational.[2]

Keep an eyewash station and safety shower accessible.[2]

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing

equipment) from the work area.[2][10]

Assemble all necessary PPE and handling equipment.

Chemical Handling:

Ground and bond containers when transferring the liquid to prevent static electricity

buildup.[2] Use spark-proof tools for all operations.[2]

Avoid inhaling vapors and direct contact with skin and eyes.[2]

Keep the container tightly closed when not in use.[2][10]

Storage:
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Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][4]

Keep containers tightly sealed and upright.[10]

Store away from incompatible substances such as strong oxidizing agents and strong

bases.[2][4]

Disposal Plan
1-Bromoheptane-d7 is a halogenated hydrocarbon and must be disposed of as hazardous

waste.[12][13]

Waste Segregation:

Do not dispose of this chemical down the drain.[11][14]

Collect all waste containing 1-Bromoheptane-d7, including contaminated materials (e.g.,

pipette tips, absorbent pads), in a designated, clearly labeled waste container for

"Halogenated Organic Wastes".[13][14]

Container Management:

Use a compatible, leak-proof container, keeping it closed except when adding waste.[11]

[14]

Affix a hazardous waste tag to the container as soon as the first waste is added.[15]

Final Disposal:

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Arrange for pickup by a certified chemical waste disposal service.

Emergency Procedures
Spills:

For small spills, absorb the liquid with an inert material like vermiculite, sand, or earth.[2]
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Collect the absorbed material using spark-proof tools and place it in a sealed container for

disposal.[2] Ventilate the area well.

For large spills, evacuate the area immediately and contact emergency services.[14]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.[2][10]

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

plenty of water for at least 15 minutes.[2] Seek medical advice.[10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1][10]

Workflow for Safe Handling of 1-Bromoheptane-d7
The following diagram illustrates the logical workflow for safely managing 1-Bromoheptane-d7
from initial preparation through to final waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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